Cas no 1427379-81-4 (tert-butyl 3-amino-2-hydroxypropanoate)

• Product Name: tert-butyl 3-amino-2-hydroxypropanoate
• CAS No: 1427379-81-4
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 5150624
• PubChem ID: 22707757
• Update Time: 2025-10-23

tert-butyl 3-amino-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-amino-2-hydroxy-, 1,1-dimethylethyl ester
• Tert-butyl 3-amino-2-hydroxypropanoate
• tert-butyl 3-amino-2-hydroxypropanoate

• Inchi： 1S/C7H15NO3/c1-7(2,3)11-6(10)5(9)4-8/h5,9H,4,8H2,1-3H3
• InChI Key： IYRULVWLVRRRIS-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C(O)CN

Additional information on tert-butyl 3-amino-2-hydroxypropanoate

Professional Introduction to Tert-butyl 3-amino-2-hydroxypropanoate (CAS No. 1427379-81-4)

Tert-butyl 3-amino-2-hydroxypropanoate, with the chemical formula C₈H₁₅NO₃, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, identified by its unique CAS number 1427379-81-4, is a derivative of amino acid analogs and has shown promising applications in various biochemical pathways. The structural integrity of this molecule, featuring a tert-butyl group and functional hydroxyl and amino moieties, makes it a versatile intermediate in synthetic chemistry and drug development.

The tert-butyl 3-amino-2-hydroxypropanoate molecule is characterized by its chiral center, which allows for the synthesis of enantiomerically pure compounds. This property is particularly valuable in pharmaceuticals, where the stereochemistry of a drug can significantly influence its efficacy and safety profile. Recent advancements in asymmetric synthesis have enabled the efficient production of such enantiomerically pure compounds, opening new avenues for therapeutic applications.

In the realm of drug development, tert-butyl 3-amino-2-hydroxypropanoate has been explored as a building block for more complex molecules. Its ability to undergo various chemical transformations, such as esterification, amidation, and reduction, makes it a valuable precursor in the synthesis of active pharmaceutical ingredients (APIs). For instance, researchers have utilized this compound to develop novel protease inhibitors, which are crucial in treating viral infections and cancer.

One of the most intriguing aspects of tert-butyl 3-amino-2-hydroxypropanoate is its potential role in enzyme inhibition. Studies have demonstrated that derivatives of this compound can act as competitive inhibitors for certain enzymes by mimicking the natural substrates. This mechanism has been particularly investigated in the context of kinases and phosphatases, which are key targets in oncology research. The tert-butyl group enhances the lipophilicity of the molecule, improving its binding affinity to enzyme active sites.

The hydroxyl and amino groups in the structure of tert-butyl 3-amino-2-hydroxypropanoate provide multiple sites for functionalization, allowing chemists to tailor the properties of the compound for specific applications. For example, modifications at these positions can alter the solubility, stability, and metabolic pathways of the resulting drug candidates. This flexibility has led to its incorporation in numerous high-throughput screening campaigns aimed at identifying new therapeutic agents.

Recent research has also highlighted the role of tert-butyl 3-amino-2-hydroxypropanoate in regenerative medicine. Studies suggest that this compound can promote cell proliferation and differentiation when used in conjunction with growth factors. The ability to modulate cellular processes makes it a promising candidate for tissue engineering applications. Additionally, its compatibility with biodegradable polymers has opened possibilities for developing controlled-release formulations that could enhance drug delivery systems.

The synthesis of tert-butyl 3-amino-2-hydroxypropanoate involves multi-step organic reactions that require precise control over reaction conditions. Advances in catalytic methods have streamlined these processes, making large-scale production more feasible. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce functional groups efficiently while maintaining high yields and purity.

In conclusion, tert-butyl 3-amino-2-hydroxypropanoate (CAS No. 1427379-81-4) is a multifaceted compound with significant potential in pharmaceutical and biotechnological applications. Its unique structural features enable diverse chemical modifications and biological interactions, making it a valuable tool in drug discovery and development. As research continues to uncover new applications for this molecule, its importance in advancing medical science is likely to grow further.